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Compound of Interest

Compound Name: (R)-IL-17 modulator 4

Cat. No.: B12414776 Get Quote

These application notes provide essential information for the handling, storage, and use of (R)-
IL-17 modulator 4, a small molecule inhibitor of the IL-17 signaling pathway. This document is

intended for researchers, scientists, and drug development professionals.

Product Information
(R)-IL-17 modulator 4 is the R-enantiomer of IL-17 modulator 4. It functions as a prodrug of IL-

17 modulator 1, an orally active and highly effective modulator of Interleukin-17 (IL-17).[1][2]

This compound is under investigation for its potential therapeutic applications in IL-17A-

mediated conditions, which include a range of inflammatory and autoimmune diseases,

infectious diseases, and cancer.[1][2] The modulator acts by binding to the central pocket of the

IL-17A dimer, which stabilizes the protein's conformation and prevents its effective binding to

the IL-17RA receptor, thereby inhibiting the downstream signaling cascade.[2][3]

Handling and Storage
Proper handling and storage of (R)-IL-17 modulator 4 are critical to maintain its stability and

activity. Below are the recommended guidelines:

Table 1: Storage Conditions
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Form Storage Temperature Storage Period

Solid (Powder) -20°C 3 years

Stock Solution (in solvent) -80°C 6 months

-20°C 1 month

Source: MedchemExpress, TargetMol.[1][2][4]

General Handling Instructions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses, and gloves, when handling the compound.

Ventilation: Handle in a well-ventilated area or under a chemical fume hood.

Centrifugation: Small volumes of the product may become entrapped in the vial's seal during

shipping. Briefly centrifuge the vial on a tabletop centrifuge to ensure all material is at the

bottom before opening.[5]

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, it is highly

recommended to aliquot the stock solution into single-use volumes before storage.[1][4]

Solution Preparation
(R)-IL-17 modulator 4 is soluble in dimethyl sulfoxide (DMSO).

Table 2: Solubility in DMSO

Concentration Molarity Notes

10 mM -
Available as a pre-made

solution.[1]

270 mg/mL 568.9 mM
Sonication may be required to

achieve full dissolution.[4]
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Source: MedchemExpress, TargetMol.[1][4]

Protocol for Preparing a Stock Solution:

Determine the desired concentration and volume of the stock solution.

Carefully weigh the required amount of (R)-IL-17 modulator 4 powder.

Add the appropriate volume of DMSO to the vial.

To aid dissolution, vortex the solution and, if necessary, sonicate the vial until the compound

is fully dissolved.[4]

Aliquot the stock solution into smaller, single-use vials for storage.

Note for Cell-Based Assays: When using the modulator in cell culture experiments, the final

concentration of DMSO should generally not exceed 0.1% to avoid solvent-induced cytotoxicity.

It is crucial to include a vehicle control (DMSO at the same final concentration) in your

experiments to account for any effects of the solvent.[4]

IL-17 Signaling Pathway
Interleukin-17 is a pro-inflammatory cytokine that plays a crucial role in host defense against

certain pathogens and in the pathogenesis of various autoimmune and inflammatory diseases.

[6][7][8] The binding of IL-17A to its receptor complex (IL-17RA/IL-17RC) initiates a signaling

cascade that leads to the production of pro-inflammatory cytokines, chemokines, and

antimicrobial peptides.[6][9] This process involves the recruitment of adaptor proteins like Act1

and TRAF6, leading to the activation of downstream pathways such as NF-κB and MAPK.[6][9]

[10]
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Start:
Received (R)-IL-17 modulator 4

Is the compound in
solid or solution form?
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Solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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